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Compound of Interest

Compound Name: 2-Ethynylaniline

Cat. No.: B1227618

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-ethynylaniline (CAS No. 52670-38-9). The information is intended for
professionals in research, and drug development who may handle this compound. This
document synthesizes data from multiple safety data sheets (SDS) and outlines general safety
testing protocols relevant to this class of chemicals.

Hazard Identification and Classification

2-Ethynylaniline is classified as a hazardous substance.[1][2] It is crucial to understand its
primary hazards to ensure safe handling. The compound is an irritant and may cause
sensitization upon skin contact.[2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Irritation 2
[4]
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation[3][4]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[3][4]

Signal Word: Warning[3][5]

Hazard Statements:

o H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-ethynylaniline is provided below.

Property Value

Molecular Formula CsH7N

Molecular Weight 117.15 g/mol [3]

Appearance Colorless liquid[3]

Boiling Point 229-230 °C (lit.)[3][5]

Melting Point 87-88 °C[3]

Flash Point 98.3 °C (208.9 °F) - closed cup[5]
Density 1.030 g/mL at 25 °C (lit.)[5]
Refractive Index n20/D 1.6200 (lit.)[5]
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Exposure Controls and Personal Protection

To minimize exposure and ensure personnel safety, the following engineering controls and
personal protective equipment (PPE) should be utilized.

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]
 Facilities should be equipped with an eyewash station and a safety shower.[6]

Personal Protective Equipment (PPE):

Protection Type Specifications

Safety glasses with side-shields conforming to
] EN166 or NIOSH-approved safety goggles.[3] A
Eye/Face Protection )
face shield may be necessary for splash-prone

operations.[1]

Chemical-resistant gloves (e.qg., nitrile rubber)

must be worn.[3] Gloves should be inspected
Skin Protection before use and disposed of properly.[3]

Protective clothing should be worn to prevent

skin exposure.

If exposure limits are likely to be exceeded, a

NIOSH-approved respirator with an appropriate
Respiratory Protection cartridge (e.g., type ABEK) should be used.[1][3]

For higher concentrations, a full-face supplied-

air respirator may be necessary.[3]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of 2-
ethynylaniline and preventing hazardous incidents.

Handling:
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Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of vapor or mist.[3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][3]

Ground and bond containers when transferring material to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed.[3][4]

Store away from incompatible materials such as strong oxidizing agents and acids.[3][6]

Store under an inert gas.[3][4]

First Aid Measures

In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.[3]

Seek medical attention if irritation persists.[1]

Rinse cautiously with water for at least 15
minutes, occasionally lifting the upper and lower

Eye Contact eyelids.[3] Remove contact lenses if present
and easy to do.[3] Seek immediate medical

attention.

Do NOT induce vomiting.[6] If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.

Firefighting and Spill Response

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and
nitrogen oxides (NOx) may be generated.[3][4] Vapors are heavier than air and may form
explosive mixtures with air upon intense heating.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures:
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» Personal Precautions: Evacuate personnel to a safe area.[3] Wear appropriate personal
protective equipment (see Section 3).[3] Ensure adequate ventilation.[3]

e Environmental Precautions: Prevent the product from entering drains.[3]

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable, closed container for disposal.[3]

Toxicological Information and Experimental
Protocols

While specific, detailed toxicological studies on 2-ethynylaniline are not readily available in the
public domain, its GHS classification indicates potential for skin and eye irritation, and
respiratory tract irritation.[3][4] The toxicological properties have not been fully investigated.[6]

The safety assessment of a chemical like 2-ethynylaniline would typically involve a series of
standardized tests, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD). Below are descriptions of the general methodologies that would be
employed.

General Experimental Protocols:

 Inhalation Toxicity (Based on OECD Guideline 412): This type of study is designed to assess
the toxicity of a substance upon repeated inhalation. Typically, groups of rodents are
exposed to the test article at various concentrations for 6 hours a day, 5-7 days a week, for
28 days.[3] Observations would include clinical signs of toxicity, body weight changes, and at
the end of the study, detailed pathological examinations.

o Dermal Absorption (Based on OECD Guidelines 427 & 428): These studies evaluate the
extent to which a substance is absorbed through the skin. The in vivo method (OECD 427)
involves applying the test substance to the skin of a test animal (often a rat) for a specific
duration.[7] The amount of substance absorbed is then determined by analyzing blood, urine,
and feces. The in vitro method (OECD 428) uses excised human or animal skin in a diffusion
cell to measure absorption.
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 Skin Irritation/Corrosion (Based on OECD Guideline 439): This in vitro test uses
reconstructed human epidermis to assess the potential of a substance to cause skin
irritation. The test material is applied to the tissue surface, and cell viability is measured after
a set exposure time to determine the level of irritation.

Logical Workflow for Spill Management

The following diagram illustrates a logical workflow for safely managing a 2-ethynylaniline
spill, from initial discovery to final disposal.
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Caption: Workflow for 2-ethynylaniline Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Ethynylaniline: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1227618#2-ethynylaniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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